Cas no 56969-96-1 (Urea, N-(4-chlorophenyl)-N'-(trifluoromethyl)-)

• Product name: Urea, N-(4-chlorophenyl)-N'-(trifluoromethyl)-
• CAS No: 56969-96-1
• MF: C₈H₆ClF₃N₂O
• MW: 238.594251155853
• CID: 347058
• PubChem ID: 19765994

Urea, N-(4-chlorophenyl)-N'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-chlorophenyl)-N'-(trifluoromethyl)-
• 1-(4-chlorophenyl)-3-(trifluoromethyl)urea
• 56969-96-1
• N-(4-chlorophenyl)-N'-trifluoromethyl urea
• DTXSID50599696
• N-(4-Chlorophenyl)-N'-(trifluoromethyl)urea
• SCHEMBL2704531

• Inchi： InChI=1S/C8H6ClF3N2O/c9-5-1-3-6(4-2-5)13-7(15)14-8(10,11)12/h1-4H,(H2,13,14,15)
• InChI Key： JRTZAQHHZQPUHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(NC(NC(F)(F)F)=O)C=C1

Computed Properties

• Exact Mass: 238.01218
• Monoisotopic Mass: 238.0120750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 41.13